Cas no 1171924-34-7 (2-[2-(5-Iodo-thiophen-2-yl)-ethyl]-6-methoxy-benzoic acid methyl ester)

• Product Name: 2-[2-(5-Iodo-thiophen-2-yl)-ethyl]-6-methoxy-benzoic acid methyl ester
• CAS No: 1171924-34-7
• MF: C₁₅H₁₅IO₃S
• MW: 402.247275590897
• MDL: MFCD12546780
• CID: 4683248
• Update Time: 2025-10-16

2-[2-(5-Iodo-thiophen-2-yl)-ethyl]-6-methoxy-benzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-[2-(5-Iodo-thiophen-2-yl)-ethyl]-6-methoxy-benzoic acid methyl ester

• MDL： MFCD12546780
• Inchi： 1S/C15H15IO3S/c1-18-12-5-3-4-10(14(12)15(17)19-2)6-7-11-8-9-13(16)20-11/h3-5,8-9H,6-7H2,1-2H3
• InChI Key： UYOSPULCCMRPAS-UHFFFAOYSA-N
• SMILES： IC1=CC=C(CCC2C=CC=C(C=2C(=O)OC)OC)S1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 326
• Topological Polar Surface Area: 63.8

Additional information on 2-[2-(5-Iodo-thiophen-2-yl)-ethyl]-6-methoxy-benzoic acid methyl ester

Recent Advances in the Study of 2-[2-(5-Iodo-thiophen-2-yl)-ethyl]-6-methoxy-benzoic acid methyl ester (CAS: 1171924-34-7)

The compound 2-[2-(5-Iodo-thiophen-2-yl)-ethyl]-6-methoxy-benzoic acid methyl ester (CAS: 1171924-34-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential uses in drug development.

Recent studies have highlighted the unique structural features of this compound, which combines a benzoic acid ester moiety with a thiophene ring substituted with an iodine atom. This combination is believed to contribute to its promising pharmacological properties, including its ability to interact with specific biological targets. Researchers have explored its potential as a lead compound in the development of novel therapeutics for various diseases, particularly those involving inflammatory pathways and metabolic disorders.

One of the key advancements in the study of this compound is the optimization of its synthetic route. A recent publication in the Journal of Medicinal Chemistry detailed a high-yield, scalable synthesis method that improves the efficiency and purity of the final product. This development is crucial for further preclinical and clinical studies, as it ensures a reliable supply of the compound for extensive testing.

In terms of biological activity, preliminary in vitro studies have demonstrated that 2-[2-(5-Iodo-thiophen-2-yl)-ethyl]-6-methoxy-benzoic acid methyl ester exhibits significant inhibitory effects on certain enzymes involved in inflammatory responses. These findings suggest its potential as an anti-inflammatory agent. Additionally, molecular docking studies have revealed its strong binding affinity to specific protein targets, further supporting its therapeutic potential.

Despite these promising results, challenges remain in fully understanding the compound's mechanism of action and its pharmacokinetic properties. Ongoing research is focused on elucidating these aspects through advanced techniques such as X-ray crystallography and mass spectrometry. Furthermore, toxicity studies are being conducted to assess its safety profile, which is a critical step before proceeding to clinical trials.

In conclusion, 2-[2-(5-Iodo-thiophen-2-yl)-ethyl]-6-methoxy-benzoic acid methyl ester represents a promising candidate for further drug development. Its unique chemical structure and demonstrated biological activity make it a valuable subject of study in the field of medicinal chemistry. Future research should aim to address the remaining gaps in knowledge and explore its potential applications in treating specific diseases.